Cas no 2169430-81-1 (2,2,7,7,9-pentamethyl-6-oxa-10-azaspiro4.5decane)

• Product Name: 2,2,7,7,9-pentamethyl-6-oxa-10-azaspiro4.5decane
• CAS No: 2169430-81-1
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 6084659
• PubChem ID: 165508125
• Update Time: 2025-06-13

2,2,7,7,9-pentamethyl-6-oxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2,2,7,7,9-pentamethyl-6-oxa-10-azaspiro4.5decane
• 2169430-81-1
• EN300-1279288
• 2,2,7,7,9-pentamethyl-6-oxa-10-azaspiro[4.5]decane

• Inchi： 1S/C13H25NO/c1-10-8-12(4,5)15-13(14-10)7-6-11(2,3)9-13/h10,14H,6-9H2,1-5H3
• InChI Key： PURUAYKGUXFMIM-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C)NC21CCC(C)(C)C2

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2,7,7,9-pentamethyl-6-oxa-10-azaspiro4.5decane

Introduction to 2,2,7,7,9-pentamethyl-6-oxa-10-azaspiro4.5decane (CAS No. 2169430-81-1)

2,2,7,7,9-pentamethyl-6-oxa-10-azaspiro4.5decane, identified by its Chemical Abstracts Service number CAS No. 2169430-81-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic amine oxide derivative features a unique spiro framework connecting a six-membered oxygen-containing ring with a ten-membered nitrogen-containing ring, adorned with five methyl substituents at specific positions. Such structural motifs are often associated with enhanced biological activity and have been explored for their potential applications in therapeutic interventions.

The compound's nomenclature underscores its intricate molecular architecture, with the pentamethyl substitution pattern contributing to its steric and electronic properties. The presence of both oxygen and nitrogen atoms in close proximity within the spirocyclic core creates a favorable environment for hydrogen bonding and π-stacking interactions, which are critical factors in molecular recognition processes. These features make 2,2,7,7,9-pentamethyl-6-oxa-10-azaspiro4.5decane a promising candidate for further investigation in the design of novel pharmacophores.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit multiple binding modes and high affinity for biological targets. The spiro structure itself introduces rigidity into the molecule while allowing for conformational flexibility at certain positions, which can be exploited to optimize drug-like properties such as solubility, metabolic stability, and cell permeability. The 6-oxa and 10-aza functionalities further enhance the compound's potential by introducing polar and charged moieties that can interact with biological receptors.

One of the most compelling aspects of CAS No. 2169430-81-1 is its potential application in the development of bioactive molecules. Researchers have hypothesized that its unique scaffold could interact with a variety of biological targets, including enzymes and receptors involved in signal transduction pathways. Preliminary computational studies suggest that the compound may exhibit inhibitory activity against certain therapeutic targets, making it an attractive scaffold for medicinal chemists seeking to develop new small-molecule drugs.

The synthesis of 2,2,7,7,9-pentamethyl-6-oxa-10-azaspiro4.5decane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Advances in synthetic methodologies have enabled more efficient routes to complex spirocyclic compounds, including this one. Recent publications highlight novel catalytic approaches that facilitate the formation of the spiro bond while minimizing side reactions.

The biological evaluation of CAS No. 2169430-81-1 has been a focus of several research groups aiming to uncover new therapeutic applications. In vitro studies have shown promising results in preliminary assays targeting specific disease-related pathways. For instance, early data suggest that derivatives of this compound may modulate inflammatory responses by interacting with key transcription factors involved in immune regulation. Such findings underscore the potential of this scaffold as a basis for developing novel immunomodulatory agents.

The pharmacokinetic properties of 2,2,7,7,9-pentamethyl-6-oxa-10-azaspiro4.5decane are also under investigation to assess its suitability for clinical translation. Factors such as oral bioavailability, metabolic stability, and excretion profiles are critical determinants of drug efficacy and safety. Computational modeling techniques have been employed to predict these properties before experimental validation is undertaken.

Future directions in the study of CAS No. 2169430-81-1 include exploring its role as a lead compound for drug development programs. By systematically modifying its structure through derivatization strategies—such as introducing additional functional groups or altering substitution patterns—researchers aim to enhance its potency and selectivity against target receptors while improving pharmacokinetic profiles.

The broader significance of this compound lies in its contribution to the growing library of spirocyclic scaffolds being explored for medicinal applications. These structures represent a rich source of inspiration for chemists seeking to design molecules with tailored biological activities across various therapeutic areas—including oncology, neurology, and infectious diseases.